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Compound of Interest

Compound Name: Bason

Cat. No.: B13812398

The term "Bason" is not a standard chemical identifier. It may be a brand name, an
abbreviation, or a misspelling. In the context of a laboratory, two likely candidates for "Bason"
are Barium Sulfate (BaSOa) or a product from the Basonat® line of chemicals, such as
Basonat® HB 100. The proper disposal procedures for these substances are significantly
different. Therefore, it is crucial to first correctly identify the chemical.

Immediate Safety and Identification

Before proceeding with any disposal, it is imperative to locate the Safety Data Sheet (SDS) for
the specific product. The SDS will provide the definitive information required for safe handling
and disposal. If the identity of "Bason" cannot be confirmed, it should be treated as a
hazardous unknown and disposed of following your institution's hazardous waste guidelines.

Scenario 1: "Bason" as Barium Sulfate (BaSOa)

Barium Sulfate is a white, heavy, odorless powder that is insoluble in water. It is commonly
used in various industrial and laboratory applications.

Safety and Handling

While Barium Sulfate is generally considered non-hazardous, it is essential to handle it with
care to avoid inhalation of dust, which may cause a benign pneumoconiosis called baritosis[1]

[2].

First Aid Measures:
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Situation First Aid Procedure

Remove the individual to fresh air. If breathing is

Inhalation - . .

difficult, seek medical attention.[1][3]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to

do so. Continue rinsing.[1]

Wash the affected area with soap and plenty of
water.[1][2]

Skin Contact

) Rinse mouth with water. Call a poison center or
Ingestion S
physician if you feel unwell.[1][2]

Disposal of Barium Sulfate

Barium Sulfate should be disposed of as a non-hazardous solid waste, in accordance with local
and state regulations[4].

Step-by-Step Disposal Procedure:

o Collection: Sweep up the spilled solid material and place it in a sealed, labeled container to
prevent dust generation[1][5].

o Containerization: Use a properly labeled, sealed container for disposal[1].

» Disposal: Dispose of the container with other non-hazardous solid waste as per your
institution's guidelines and local regulations.

» Decontamination: After the material is collected, wash the spill site to remove any remaining
residue[1].

Important Considerations:

e Do NOT pour Barium Sulfate down the drain. Due to its insolubility in water, it can cause
blockages[4].

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://archpdfs.lps.org/Chemicals/Barium%20Sulfate.pdf
https://tsapps.nist.gov/srmext/msds/8557-MSDS.pdf
https://archpdfs.lps.org/Chemicals/Barium%20Sulfate.pdf
https://archpdfs.lps.org/Chemicals/Barium%20Sulfate.pdf
https://www.cdhfinechemical.com/images/product/msds/58_852442734_BariumSulphate-CASNO-7727-43-7-MSDS.pdf
https://archpdfs.lps.org/Chemicals/Barium%20Sulfate.pdf
https://www.cdhfinechemical.com/images/product/msds/58_852442734_BariumSulphate-CASNO-7727-43-7-MSDS.pdf
https://1sthcc.com/can-i-pour-barium-down-the-drain/
https://archpdfs.lps.org/Chemicals/Barium%20Sulfate.pdf
https://www.sigmaaldrich.com/CZ/cs/sds/aldrich/202762
https://archpdfs.lps.org/Chemicals/Barium%20Sulfate.pdf
https://archpdfs.lps.org/Chemicals/Barium%20Sulfate.pdf
https://1sthcc.com/can-i-pour-barium-down-the-drain/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13812398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Do NOT incinerate Barium Sulfate. While non-combustible, it may decompose upon heating
to produce toxic fumes[4][6].

Quantitative Data for Barium Sulfate

Property Value

Molecular Formula BaSOa4

Melting Point 1580 °C (decomposes at 1600 °C)[1]
Specific Gravity 4.3[1]

Solubility in Water Insoluble[1]

Scenario 2: "Bason" as Basonat® HB 100

Basonat® HB 100 is a solvent-free, aliphatic polyisocyanate based on hexamethylene
diisocyanate (HDI)[7]. It is a reactive chemical used in coatings and other applications and is
considered hazardous.

Safety and Handling

Basonat® HB 100 is harmful if inhaled and may cause allergy or asthma symptoms, breathing
difficulties, and allergic skin reactions[8]. It is crucial to handle this chemical in a well-ventilated
area and with appropriate personal protective equipment (PPE).

First Aid Measures:
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Situation First Aid Procedure

) Move the person to fresh air. Call a poison
Inhalation C
center or physician if you feel unwell.[8]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact , . L .

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Wash with plenty of soap and water. If skin
) irritation or rash occurs, get medical
Skin Contact ) ) i )
advice/attention. Contaminated work clothing

should not be allowed out of the workplace.[8]

) Call a poison center or physician if you feel
Ingestion .
unwell. Rinse mouth.

Disposal of Basonat® HB 100

Basonat® HB 100 must be disposed of as hazardous chemical waste in accordance with all
federal, state, and local regulations.

Step-by-Step Disposal Procedure:

o Containment: Collect any spills or waste material in a suitable, sealed container that is
properly labeled as hazardous waste.

o Storage: Store the waste container in a designated hazardous waste accumulation area.

» Disposal: Arrange for pickup and disposal by your institution's environmental health and
safety (EHS) department or a licensed hazardous waste disposal company.

Important Considerations:

e Consult the SDS: The Safety Data Sheet for Basonat® HB 100 provides detailed information
on handling, storage, and disposal[8][9].
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e Avoid Mixing: Do not mix Basonat® HB 100 waste with other waste streams unless explicitly
permitted by your EHS department[9].

Quantitative Data for Basonat® HB 100

Property Value

Chemical Family Polyfunctional polyisocyanate[8]
NCO Content 22 - 23%[7]

Density at 20°C 1.12 g/cm3[7]

Viscosity at 23°C 2500 — 4500 cps[7]

Decision Workflow for "Bason" Disposal

To assist in determining the correct disposal procedure, follow this workflow:
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Start: Identify '‘Bason’

Locate the Safety Data Sheet (SDS)

Is 'Bason’ identified as Barium Sulfate?

Yes

Is 'Bason’ identified as Basonat® HB 100?

Follow Non-Hazardous Solid Waste Disposal Procedures

Cannot identify '‘Bason’
Follow Hazardous Chemical Waste Disposal Procedures

Treat as Unknown Hazardous Waste and Contact EHS

End of Procedure

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of "Bason".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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